molecular formula C12H13NO2S B8519847 3-(2-Methyl-benzothiazol-6-yl)-propionic acid methyl ester

3-(2-Methyl-benzothiazol-6-yl)-propionic acid methyl ester

Cat. No.: B8519847
M. Wt: 235.30 g/mol
InChI Key: PKOQLNDNJYWZSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Methyl-benzothiazol-6-yl)-propionic acid methyl ester is a useful research compound. Its molecular formula is C12H13NO2S and its molecular weight is 235.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13NO2S

Molecular Weight

235.30 g/mol

IUPAC Name

methyl 3-(2-methyl-1,3-benzothiazol-6-yl)propanoate

InChI

InChI=1S/C12H13NO2S/c1-8-13-10-5-3-9(7-11(10)16-8)4-6-12(14)15-2/h3,5,7H,4,6H2,1-2H3

InChI Key

PKOQLNDNJYWZSG-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(S1)C=C(C=C2)CCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Next, a solution of (E)-3-(2-methyl-benzothiazol-6-yl)-acrylic acid methyl ester in ethyl acetate (10 mL) is hydrogenated over 10% Pd/C (22 mg, 10% w) at 1 atm for 18 hours. The catalyst is filtered through Celite and the solvent is removed under reduced pressure. The residue is purified by flash chromatography (heptane:EtOAc, 2:1) to give 3-(2-methyl-benzothiazol-6-yl)-propionic acid methyl ester. MS 236.3 (M+1).
Quantity
0 (± 1) mol
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reactant
Reaction Step One
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10 mL
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solvent
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Name
Quantity
22 mg
Type
catalyst
Reaction Step One

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